4-Amino-3-propan-2-ylbenzonitrile;hydrochloride
Overview
Description
4-Amino-3-propan-2-ylbenzonitrile hydrochloride, also known as APB, is a chemical compound that has been widely used in scientific research applications. It is a potent and selective agonist of the GABA-B receptor, which is a type of receptor that is involved in the regulation of neurotransmitter release in the brain. The purpose of
Mechanism of Action
4-Amino-3-propan-2-ylbenzonitrile;hydrochloride acts as a selective agonist of the GABA-B receptor, which is a type of receptor that is involved in the regulation of neurotransmitter release in the brain. When this compound binds to the GABA-B receptor, it activates a signaling pathway that leads to the inhibition of neurotransmitter release. This mechanism of action is thought to underlie the effects of this compound on synaptic plasticity and the modulation of drug-induced behaviors.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the release of neurotransmitters such as dopamine, glutamate, and GABA, and to affect the activity of ion channels and second messenger systems. It has also been shown to modulate the expression of genes involved in synaptic plasticity and to affect the structure and function of dendritic spines.
Advantages and Limitations for Lab Experiments
One advantage of using 4-Amino-3-propan-2-ylbenzonitrile;hydrochloride in lab experiments is its potency and selectivity for the GABA-B receptor. This allows researchers to study the effects of GABA-B receptor activation on specific signaling pathways and cellular processes. However, one limitation of using this compound is its potential for off-target effects, as it has been shown to interact with other receptors and ion channels at high concentrations.
Future Directions
There are several future directions for research on 4-Amino-3-propan-2-ylbenzonitrile;hydrochloride. One area of interest is the development of more selective GABA-B receptor agonists that can be used to study the effects of GABA-B receptor activation on specific signaling pathways and cellular processes. Another area of interest is the use of this compound in studies on the effects of drugs of abuse on the brain, as it has been shown to modulate the effects of cocaine and amphetamines. Finally, there is interest in the use of this compound as a potential therapeutic agent for neurological and psychiatric disorders, such as epilepsy and depression, that are thought to involve dysfunction of the GABAergic system.
Scientific Research Applications
4-Amino-3-propan-2-ylbenzonitrile;hydrochloride has been used in a variety of scientific research applications, including studies on the GABA-B receptor, the regulation of neurotransmitter release, and the modulation of synaptic plasticity. It has also been used in studies on the effects of drugs of abuse, such as cocaine and amphetamines, on the brain.
properties
IUPAC Name |
4-amino-3-propan-2-ylbenzonitrile;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2.ClH/c1-7(2)9-5-8(6-11)3-4-10(9)12;/h3-5,7H,12H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MMWWWFCPGDCVTJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(C=CC(=C1)C#N)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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